Cas no 65184-12-5 (2-[(Hydroxymethyl)amino]ethanol)

• Product Name: 2-[(Hydroxymethyl)amino]ethanol
• CAS No: 65184-12-5
• MF: C₃H₉NO₂
• MW: 91.1090610027313
• MDL: MFCD00128999
• CID: 505088
• PubChem ID: 87558261
• Update Time: 2025-07-18

2-[(Hydroxymethyl)amino]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(Hydroxymethyl)amino]ethanol
• Ethanol,2-[(hydroxymethyl)amino]-
• 116-A
• 2-((hydroxymethyl)amino)ethanol
• 2-((hydroxymethyl)-amino)ethanol
• 2-(hydroxymethyl)aminoethanol
• 2-(hydroxymethylamino) ethanol
• 2-[(hydroxymethyl)-amino]ethanol
• 2-[(hydroxymethyl)-amino]-ethanol
• Althiomycin
• Matamycin
• N-[1-[4-[(2,5-Dihydro-4-methoxy-2-oxo-1H-pyrrol-1-yl)carbonyl]-4,5-dihydrothiazol-2-yl]-2-hydroxyethyl]-2-[(hydroxyimino)methyl]-4-thiazolecarboxamide
• Nsc 102809
• N-(Hydroxymethyl)ethanolamine
• 2-(Hydroxymethylamino)ethanol
• Ethanol, 2-[(hydroxymethyl)amino]-
• 1U7S07JNW3
• N-Methylol ethanolamine
• Ethanol, 2-((hydroxymethyl)amino)-
• 2-Hmae
• methanol-ethanolamine
• FCH950169
• NSC614809
• NCI60_004953
• CHEMBL2000638
• D91013
• MFCD00128999
• MERGAL 174
• SB83790
• 2-((Hydroxymethyl)amino)ethan-1-ol
• Q26841282
• 2-[(Hydroxymethyl)amino]-ethanol
• UNII-1U7S07JNW3
• CS-0203827
• (2-hydroxyethyl)(hydroxymethyl)amine
• FT-0691506
• H1174
• DTXSID5047532
• 65184-12-5
• NSC-614809
• W-110845
• FT-0610840
• AKOS006352852
• 2-[(Hydroxymethyl)amino]ethanol, AldrichCPR
• 2-HYDROXYETHYLAMINOMETHYL ALCOHOL
• A867718
• TROYAN 174
• DTXCID3027532
• NWPCFCBFUXXJIE-UHFFFAOYSA-N

• MDL： MFCD00128999
• Inchi： 1S/C3H9NO2/c5-2-1-4-3-6/h4-6H,1-3H2
• InChI Key： NWPCFCBFUXXJIE-UHFFFAOYSA-N
• SMILES： OCCNCO

Computed Properties

• Exact Mass: 91.06337
• Monoisotopic Mass: 91.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 24.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.5
• Topological Polar Surface Area: 52.5

Experimental Properties

• Color/Form: Yellow transparent liquid.
• Density: 1.15
• Boiling Point: 240.2 ºC at 760 mmHg
• Flash Point: 153.8 ºC
• PSA: 52.49
• LogP: -1.09100
• Solubility: Soluble in water.

2-[(Hydroxymethyl)amino]ethanol Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 1760 8/PG III
• Hazard Category Code： 34-41
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-[(Hydroxymethyl)amino]ethanol

Comprehensive Overview of 2-[(Hydroxymethyl)amino]ethanol (CAS No. 65184-12-5): Properties, Applications, and Industry Insights

2-[(Hydroxymethyl)amino]ethanol (CAS No. 65184-12-5) is a versatile organic compound widely utilized in industrial and research applications due to its unique chemical structure. This compound, also referred to as hydroxymethylaminoethanol, features both hydroxyl and amino functional groups, making it valuable for synthesis, formulation, and functional modification. Its molecular formula, C₃H₉NO₂, highlights its role as a bifunctional building block in organic chemistry.

In recent years, the demand for 2-[(Hydroxymethyl)amino]ethanol has surged, driven by its applications in cosmetic formulations, pharmaceutical intermediates, and corrosion inhibitors. Researchers and manufacturers frequently search for "65184-12-5 solubility" or "hydroxymethylaminoethanol synthesis," reflecting its technical relevance. The compound’s water-soluble nature and low toxicity profile align with the growing emphasis on green chemistry and sustainable industrial processes.

From a structural perspective, 2-[(Hydroxymethyl)amino]ethanol exhibits a balanced polarity, enabling its use as a chelating agent or pH adjuster. Its compatibility with metal ions makes it a candidate for wastewater treatment solutions, a topic gaining traction due to environmental regulations. Industry forums often discuss "65184-12-5 stability" and "hydroxymethylaminoethanol derivatives," underscoring its adaptability in niche applications.

The compound’s role in personal care products is another area of interest. As consumers prioritize "non-irritating ingredients," 2-[(Hydroxymethyl)amino]ethanol is increasingly incorporated into hair conditioners and skin moisturizers. Its humectant properties and mildness align with trends toward clean-label formulations. Analytical studies focusing on "CAS 65184-12-5 safety data" further validate its suitability for consumer-facing industries.

In the pharmaceutical sector, 65184-12-5 serves as a precursor for drug delivery systems and bioconjugation. Its ability to form stable bonds with active ingredients addresses queries like "hydroxymethylaminoethanol in drug synthesis." Additionally, its biodegradability meets regulatory standards for eco-friendly APIs (Active Pharmaceutical Ingredients), a critical consideration for modern drug development.

Technological advancements have also spotlighted 2-[(Hydroxymethyl)amino]ethanol in nanomaterial synthesis. Its dual functional groups facilitate surface modifications of nanoparticles, a subject frequently searched alongside "65184-12-5 applications in nanotechnology." This aligns with the broader interest in smart materials and advanced coatings.

Quality control remains a priority for users of 65184-12-5, with searches for "hydroxymethylaminoethanol purity standards" and "analytical methods for CAS 65184-12-5" reflecting industry needs. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to ensure batch consistency, particularly for high-value formulations.

Looking ahead, the versatility of 2-[(Hydroxymethyl)amino]ethanol positions it as a key player in emerging fields like bio-based polymers and renewable energy storage. Its compatibility with biodegradable matrices answers the demand for "sustainable chemical alternatives," a trending topic in both academic and industrial circles.